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Compound of Interest

Compound Name: N-cyclopropylthian-4-amine

Cat. No.: B15274592

N-cyclopropylthian-4-amine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-cyclopropylthian-4-amine is a secondary amine featuring a cyclopropy! group attached to
the nitrogen atom of a thian-4-amine core. This document provides a technical overview of its
chemical structure, properties, a proposed synthetic method, and a discussion of potential,
though currently unelucidated, biological significance based on related structures. Due to the
limited availability of public domain data, this guide synthesizes foundational chemical
information with established synthetic principles to provide a robust starting point for
researchers.

Chemical Structure and Properties

N-cyclopropylthian-4-amine is characterized by a saturated six-membered heterocycle
containing a sulfur atom (thiane), with a cyclopropylamino substituent at the 4-position.

Chemical Structure:

e IUPAC Name: N-cyclopropylthian-4-amine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15274592?utm_src=pdf-interest
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/product/b15274592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Canonical SMILES: CI1CC1INC2CCSCC2
¢ InChl Key: ZFGVRKAADWMDNV-UHFFFAOYSA-N
Physicochemical Properties:

A comprehensive experimental characterization of the physical properties of N-
cyclopropylthian-4-amine is not readily available in the published literature. The following
table summarizes the available computed and basic data.

Property Value Source
Molecular Formula C8H15NS

Molecular Weight 157.28 g/mol

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Proposed Synthesis: Reductive Amination

A prevalent and efficient method for the synthesis of secondary amines is reductive amination.
[1][2][3] This approach involves the reaction of a ketone with a primary amine to form an imine
intermediate, which is then reduced in situ to the desired secondary amine. For the synthesis of
N-cyclopropylthian-4-amine, the logical precursors would be thian-4-one and
cyclopropylamine.

Overall Reaction:

Thian-4-one + Cyclopropylamine — N-cyclopropylthian-4-amine

Detailed Experimental Protocol (Proposed)

This protocol is based on general procedures for reductive amination and has not been
optimized for this specific transformation.
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Materials:

Thian-4-one

Cyclopropylamine

Sodium triacetoxyborohydride (NaBH(OACc)3)

Dichloromethane (DCM), anhydrous

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: To a solution of thian-4-one (1.0 eq) in anhydrous dichloromethane (DCM),
add cyclopropylamine (1.1 eq) and a catalytic amount of glacial acetic acid (0.1 eq).

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation
of the imine intermediate. The reaction can be monitored by thin-layer chromatography (TLC)
or gas chromatography-mass spectrometry (GC-MS).

Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq)
portion-wise to the reaction mixture. Caution: The addition may be exothermic.

Reaction Progression: Continue stirring at room temperature for 12-24 hours, or until the
reaction is complete as indicated by TLC or GC-MS.
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o Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate
solution. Separate the organic layer, and extract the aqueous layer with DCM (3x).

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous
magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate
under reduced pressure using a rotary evaporator.

 Final Purification: The crude product can be further purified by column chromatography on
silica gel to yield pure N-cyclopropylthian-4-amine.

Biological Activity and Signaling Pathways

As of the date of this document, there is no specific published data on the biological activity,
mechanism of action, or associated signaling pathways for N-cyclopropylthian-4-amine.
However, the structural motifs present in this molecule are of interest in medicinal chemistry.

o Cyclopropylamines: The cyclopropyl group is a bioisostere for various functional groups and
can introduce conformational rigidity, which can be beneficial for binding to biological targets.

e 4-Aminothianes and Analogs: The 4-aminopiperidine scaffold, a close structural analog, is
found in a number of biologically active compounds. For instance, certain N-substituted 4-
aminopiperidines have been investigated as antifungal agents.

Further research is required to determine if N-cyclopropylthian-4-amine possesses any
significant biological activity.

Visualizations
Proposed Synthetic Workflow

The following diagram illustrates the proposed synthetic workflow for N-cyclopropylthian-4-
amine via reductive amination.
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Caption: Proposed synthesis of N-cyclopropylthian-4-amine.

Logical Relationship of Key Chemical Entities

The following diagram outlines the logical relationship between the reactants, intermediate, and
final product in the proposed synthesis.
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Caption: Reactant to product logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15274592?utm_src=pdf-body-img
https://www.benchchem.com/product/b15274592?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Reductive_amination
https://www.youtube.com/watch?v=t0sv49ojGIE
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.benchchem.com/product/b15274592#n-cyclopropylthian-4-amine-chemical-structure-and-properties
https://www.benchchem.com/product/b15274592#n-cyclopropylthian-4-amine-chemical-structure-and-properties
https://www.benchchem.com/product/b15274592#n-cyclopropylthian-4-amine-chemical-structure-and-properties
https://www.benchchem.com/product/b15274592#n-cyclopropylthian-4-amine-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15274592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

